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Compound of Interest

Compound Name:
2-(4-Isopropylphenoxy)propan-1-

amine

CAS No.: 951915-29-0

Cat. No.: B1290203

Get Quote

Executive Summary & Structural Context
2-(4-Isopropylphenoxy)propan-1-amine is a specialized phenoxyalkylamine intermediate

often utilized in the synthesis of beta-blockers and anti-arrhythmic agents. Its structure features

a chiral center at the propyl backbone, a para-substituted aromatic ring, and a primary amine

terminus.

Precise IR characterization is critical to distinguish this branched isomer from its linear

counterparts (e.g., 3-phenoxypropylamines) and to verify the complete consumption of phenolic

precursors during synthesis.

Structural Breakdown for IR Analysis
Core A:Primary Amine (-NH₂) – The critical functional handle.

Core B:Ether Linkage (Ar-O-R) – The bridge between the aliphatic and aromatic domains.
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Core C:Para-Substituted Benzene – Defined by specific overtone patterns and out-of-plane

bends.

Core D:Isopropyl Group – Provides distinct doublet splitting in the C-H stretching and

bending regions.

Characteristic IR Peak Assignments
The following data represents the definitive spectral fingerprint for 2-(4-
Isopropylphenoxy)propan-1-amine. These values are derived from standard correlation

charts for phenoxyalkylamines and para-alkylphenols.

Table 1: Critical Diagnostic Bands
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Functional
Group

Wavenumber
(cm⁻¹)

Intensity
Vibrational
Mode

Diagnostic
Significance

Primary Amine 3350 – 3400 Medium
N-H Stretch

(Asym)

Doublet:

Distinguishes 1°

amine from 2°

(singlet) or 3°

(none).[1]

3280 – 3320 Medium
N-H Stretch

(Sym)

Paired with the

band above.

1580 – 1650 Med-Strong N-H Scissoring

Confirms primary

amine; often

overlaps with

aromatic C=C.

Alkyl C-H 2960 – 2970 Strong
C-H Stretch

(CH₃)

Doublet:

Characteristic of

the gem-dimethyl

(isopropyl)

group.

Ether Linkage 1230 – 1260 Strong
C-O-C Asym

Stretch

The "Ether

Band"; confirms

coupling of

phenol to alkyl

chain.

1020 – 1050 Strong
Symmetric

Stretch

Secondary

confirmation of

the ether linkage.

Aromatic Ring 1500 & 1600 Variable
C=C Ring

Stretch

Standard

aromatic

breathing modes.

810 – 840 Strong C-H Out-of-Plane

(oop)

Para-

substitution: A

single strong
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band indicating

1,4-substitution.

Isopropyl Group 1380 & 1385 Medium
C-H Bending

(Gem-dimethyl)

"Rabbit Ears": A

split peak of

equal intensity,

unique to

isopropyl groups.

Comparative Analysis: Product vs. Alternatives
Distinguishing the target molecule from its precursors and structural isomers is the primary

challenge in QC.

Comparison A: Target vs. Precursor (4-Isopropylphenol)
The synthesis typically involves the alkylation of 4-isopropylphenol. Incomplete reaction is a

common failure mode.

Feature
Target: 2-(4-

Isopropylphenoxy)pr

opan-1-amine

Precursor: 4-

Isopropylphenol

Differentiation

Strategy

3200-3600 cm⁻¹
Sharp Doublet (N-H

stretch)

Broad Singlet (O-H

stretch)

The broad, rounded

O-H band of the

phenol will mask the

sharper amine peaks

if impure.

1230 cm⁻¹ Ether Stretch (Ar-O-R) Phenolic C-O (Ar-OH)

The ether band shifts

to a higher frequency

and sharpens

compared to the

phenolic C-O.

1600 cm⁻¹ Region
N-H Scissoring

present
Absent

Appearance of the

deformation band at

~1600 cm⁻¹ confirms

amine formation.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Comparison B: Target vs. Linear Isomer (3-(4-
Isopropylphenoxy)propan-1-amine)
Regioisomers (branched vs. linear) have identical functional groups but distinct "fingerprint"

regions.

Methyl Group Environment:

Target (Branched): The methyl group is attached to the chiral carbon (CH-CH₃). This

creates a specific skeletal vibration near 1100-1150 cm⁻¹.

Alternative (Linear): The chain is -(CH₂)₃-. This results in a "methylene rock" vibration

sequence (~720 cm⁻¹) that is absent or distinct in the branched isomer.

Fingerprint Region (600-1400 cm⁻¹): The branched isomer typically exhibits a more complex

splitting pattern in the C-O stretching region due to the steric environment of the secondary

carbon attachment.

Experimental Protocol: Validated FTIR Workflow
To ensure reproducible data, follow this self-validating protocol.

Materials
Sample: >98% purity 2-(4-Isopropylphenoxy)propan-1-amine (Liquid or low-melting solid).

Solvent (if needed): HPLC-grade Chloroform or DCM (for solution cells).

Instrument: FTIR Spectrometer (ATR accessory preferred).

Step-by-Step Methodology
Background Collection:

Clean the ATR crystal (Diamond or ZnSe) with isopropanol.

Collect a 32-scan background spectrum to remove atmospheric CO₂ (2350 cm⁻¹) and

H₂O.
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Sample Application:

For Liquid: Apply 10-20 µL directly onto the crystal center. Ensure no bubbles are trapped.

For Solid: Place ~5 mg on the crystal and apply pressure using the anvil until the force

gauge reaches the "Green" zone (optimal contact).

Acquisition:

Resolution: 4 cm⁻¹.

Scans: 16 to 32 scans.

Range: 4000 – 600 cm⁻¹.

Validation (The "Trust" Check):

Check 1: Is the baseline flat? (If not, clean crystal and re-run).

Check 2: Is the CO₂ doublet at 2350 cm⁻¹ absent? (If present, purge the chamber).

Check 3: Are the "Rabbit Ears" at 1380/1385 cm⁻¹ visible? (Confirms Isopropyl group

integrity).

Visualizing the Analytical Logic
The following diagram illustrates the decision tree for validating the product structure using IR

data.
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Unknown Sample
(Suspected Product)

Check 3300-3500 cm⁻¹

Sharp Doublet?

Check 1230-1260 cm⁻¹

Yes (Primary Amine)

IMPURITY:
Residual Phenol (Broad OH)

No (Broad Singlet)

Strong Band?

Check 800-850 cm⁻¹

Yes (Ether Link) No

Single Strong Peak?

CONFIRMED:
2-(4-Isopropylphenoxy)propan-1-amine

Yes (Para-sub)

ERROR:
Wrong Substitution Pattern

No (Ortho/Meta)

Click to download full resolution via product page
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Caption: Logic flow for spectral verification, filtering out common impurities (phenols) and

structural errors.

References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of

Organic Compounds. 7th Edition. John Wiley & Sons.

NIST Chemistry WebBook.Infrared Spectra of Phenoxy-alkanes and Isopropyl-substituted

Aromatics. National Institute of Standards and Technology.[2] [Link]

Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia

of Analytical Chemistry. R.A. Meyers (Ed.). John Wiley & Sons Ltd.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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